Journal Name:Energy
Journal ISSN:0360-5442
IF:8.857
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/483/description#description
Year of Origin:0
Publisher:Elsevier Ltd
Number of Articles Per Year:2175
Publishing Cycle:Monthly
OA or Not:Not
Microporosity and nanostructure of activated carbons: characterization by X-ray diffraction and scattering, Raman spectroscopy and transmission electron microscopy
Energy ( IF 8.857 ) Pub Date: 2023-07-24 , DOI: 10.1007/s10450-023-00406-x
Microporosity and structure of a set of activated carbons was studied by combination of N2 and CO2 adsorption, Transmission Electron Microscopy (TEM), X-ray diffraction and scattering and multiwavelength Raman spectroscopy. It is shown that correlations between measured parameteres may be established for a given set of activated carbons, most often obtained from a same precursor. Comparison of results of TEM images processing and of Small-angle scattering with adsorption data suggests that super-micropores (0.7–2 nm) are highly variable in shape and strongly deviate from the ideal slit pore model. These pores are likely located in between disordered continuous graphene stacks. It is shown that Small-angle scattering is mostly caused by supermicropores; contribution of other types of porosity is of secondary importance. For a set of carbons with similar structure, a reasonable correlation between Guinier radii and pore width obtained from N2 adsorption can be found; however, the reason for the observed offset between the data sets remain uncertain. Sensitivity of the Raman scattering to atomic scale processes leads to poor or unclear correlations between the spectroscopic and structural data, although some notable exceptions are noted.
Detail
Application of the simple Bayesian classifier for the N2 (77 K) adsorption/desorption hysteresis loop recognition
Energy ( IF 8.857 ) Pub Date: 2022-11-17 , DOI: 10.1007/s10450-022-00369-5
The possibility to recognize the type of the adsorption/desorption hysteresis loop on N2 (77 K) isotherms is considered. The loop width change against both axes, the number of steps on both branches, including the numbers of steps around the cavitation-induced evaporation point, position of Point B, adsorption uptakes that correspond to Point B and to the maximum loading are considered as the simple Bayesian classifier features. The dataset used for training the classifier included 796 unique adsorption isotherms. The quality of the type prediction aspires 99% regarding H1, H3 and H4 types, and is relatively high for other types.
Detail
Effect of hydrothermal and mechanochemical treatments on the physicochemical and photocatalytic properties of Zn–Al double hydroxide and compositions based on it
Energy ( IF 8.857 ) Pub Date: 2023-07-09 , DOI: 10.1007/s10450-023-00402-1
Zn–Al layered double hydroxide (LDH) with Zn/Al ratio 3 has been synthesized by co-precipitation. This LDH has been modified via hydrothermal (HTT) and mechanochemical treatments as well as next calcination at 500 ºC. All obtained LDH samples have been studied using XRD, nitrogen adsorption–desorption, UV–Vis and FTIR spectroscopy, potentiometric titration. HTT of LDH in the form of wet gel at 150 ºC promotes improving the crystal structure of hydrotalcite and formation of meso-macroporous structure. Destruction of hydrotalcite structure and formation of ZnO in its matrix occurs at higher temperature. Calcined samples are oxide compositions with crystalline ZnO. HTT leads to increase in adsorption ability respect to safranin T and its photocatalytic degradation under visible irradiation. Calcined oxide compositions have maximal photocatalytic activity.
Detail
Absolute adsorption and adsorbed volume modeling for supercritical methane adsorption on shale
Energy ( IF 8.857 ) Pub Date: 2022-03-09 , DOI: 10.1007/s10450-021-00350-8
Adsorbed methane significantly affects shale gas reservoir estimates and shale gas transport in shale formations. Hence, a practical model for accurately representing methane adsorption behavior at high-pressure and high-temperature in shale is imperative. In this study, a reliable mathematical framework that estimates the absolute adsorption directly from low-pressure excess adsorption data is applied to describe the excess methane adsorption data in literature. This method provides detailed information on the volume and density of adsorbed methane. The obtained results indicate that the extensively used supercritical Dubinin-Radushkevich model with constant adsorbed phase density underestimates absolute adsorption at high pressure. The adsorbed methane volume increases both the pressure and expands with the temperature. The adsorbed methane density reduces above 10 MPa, and approaches a steady value at high pressure. This study provides a novel method for estimating adsorbed shale gas, which is expected improve the prediction of shale gas in place and gas production.
Detail
Effects of polyion adsorption on surface properties of TiO2
Energy ( IF 8.857 ) Pub Date: 2023-07-26 , DOI: 10.1007/s10450-023-00397-9
Adsorption of polyions, strongly charged poly(N-ethyl-4-vinylpyridinium) cation (P4VP) weakly charged poly(allylammonium) cation (PAH) and weakly charged poly(acrylate) anion (PAA) on TiO2 surface was investigated. The selected polyions have different functional groups and degree of polyion ionization, which affects the interactions with the TiO2 surface. The effect of polyion adsorption on the inner surface potential and the electrokinetic potential were measured and analyzed. The inner surface potential of TiO2 was measured by means of single crystal (SCr) electrodes with two different crystal orientation (001) and (100). The electrokinetic potential of titania particles was obtained from electrophoretic measurements. In suspensions, uncoated TiO2 particles tend to aggregate and aggregation is reduced after polyion adsorption. The process of aggregation was monitored measuring the size of the particles. Since the surface charge of TiO2 and the degree of polyion ionization depend on the composition of the solution, namely on pH and ionic strength, the adsorption of polyions on TiO2 also depends on these parameters. The contribution of the surface charge and degree of polyion ionization of the selected polyelectrolytes to the rate of aggregation of TiO2 particles was examined. It was found that in the case of weak polyelectrolyte the degree of polyanion ionization plays significant role in stabilization of titania suspensions.
Detail
Oxygen recovery from ozone generators by adsorption processes
Energy ( IF 8.857 ) Pub Date: 2023-02-11 , DOI: 10.1007/s10450-023-00377-z
As a triatomic allotrope of oxygen, ozone has many industrial and consumer applications because of its high oxidation potential and disinfectant properties. Most of the ozone is currently produced by corona discharge reactors using high-purity oxygen as the feed gas, where the conversion to ozone is typically 6−15 wt%. Given the high operating costs associated with the unreacted oxygen, it is essential to recover the oxygen for recycling to the ozone generator. This paper aims for the first time to design, simulate and assess cyclic adsorption processes for recovering oxygen from a mixture of ozone and oxygen (O3:O2 = 10:90 wt%) produced by a commercial ozone generator. A 2-bed, 2-step cycle was first investigated in which ozone is selectively adsorbed at high pressure and then desorbed by dry air used as a sweep gas. However, it was found that the O2 purity in the recycle stream was too low because of the nitrogen build up from air. Thus, two additional cycles, namely a 3-bed, 3-step cycle incorporating an oxygen purge step and a 3-bed, 4-step cycle incorporating a vacuum blowdown step, were evaluated with the purpose of removing nitrogen from the bed after the desorption step. Both adsorption cycles achieved a satisfactory O2 purity of 98+% in the recycle stream with a sacrifice of O2 recovery and an increase in energy consumption, respectively. As a result, the adsorption processes devised in this study could serve to significantly reduce the oxygen consumption in industrial ozone generators.
Detail
Modelling of non-isothermal adsorption of gases in nanoporous adsorbent based on Langmuir equilibrium
Energy ( IF 8.857 ) Pub Date: 2023-06-08 , DOI: 10.1007/s10450-023-00389-9
The non-isothermal adsorption/desorption of gas in a cylindrical column filled with adsorbent particles has been considered theoretically. The model is based on Langmuir theory for equilibrium adsorption. Using the Heaviside operational method the analytical solutions for kinetics of changes of concentration of adsorbate in the inter- and intra-particle spaces were obtained. The numerical calculations of gas adsorption at different temperature of the gas flow (Ta = 273–373 K) followed by desorption by the flow of inert gas through the column at Td = 673 K were done. The results revealed the rather complex interrelations between spatial–temporal dependencies in distribution of concentrations of adsorbed gas inside adsorption column and temperatures of inlet gas.Graphical Abstract
Detail
Applying the potential theory of adsorption for adsorptive heat transformation
Energy ( IF 8.857 ) Pub Date: 2023-05-16 , DOI: 10.1007/s10450-023-00385-z
Adsorptive heat transformation is an emerging technology that can store heat, convert it to heat with another temperature potential, and generate cold. Progress in this field is determined by the development of new advanced adsorbents, implementing efficient cycles, and harmonizing the adsorbent with the cycle. The article examines how the fundamental potential theory of adsorption is used to reach these applied goals and highlights the progress resulted from its application to adsorptive heat transformation.
Detail
Adsorption of bovine serum albumin on a mixed-mode resin - influence of salts and the pH value
Energy ( IF 8.857 ) Pub Date: 2023-05-07 , DOI: 10.1007/s10450-023-00384-0
The separation and purification of proteins is often carried out by chromatography. Mixed-mode adsorbents are interesting as they may combine favorable features of different chromatographic methods, such as ion-exchange chromatography (IEC) and hydrophobic interaction chromatography (HIC). Systematic experimental studies and models of adsorption isotherms of proteins on mixed-mode resins covering a wide range of parameters are still rare, which hampers both the scientific analysis of the complex processes that occur upon the adsorption of proteins on these resins as well as the practical separation design. Therefore, such studies were carried out in the present work for a model system: the adsorption of bovine serum albumin (BSA) on the mixed-mode resin Toyopearl MX-Trp-650M, which combines features of IEC and HIC resins. Adsorption isotherms were measured using sodium chloride, sodium sulfate, ammonium chloride, and ammonium sulfate at ionic strengths up to 3000 mM and for pH 4.0, 4.7, and 7.0 at 25 \(^\circ\)C. In the studied pH ranges, BSA exhibits strongly varying net charges and undergoes a conformational change. At pH 4.0 and 4.7, an exponential decay of the BSA adsorption with increasing ionic strength was found at ionic strengths up to approximately 1000 mM, while a rather linear increase was observed at higher ionic strengths for all studied salts; for all salts and ionic strengths, decreasing adsorption with increasing pH value was found. Moreover, a mathematical model was developed, which enables the prediction of equilibrium adsorption isotherms of BSA on Toyopearl MX-Trp-650M for any ionic strength of the studied salts.
Detail
Adsorption techniques for decontaminating liquid radioactive waste and radionuclide-contaminated natural water
Energy ( IF 8.857 ) Pub Date: 2023-07-12 , DOI: 10.1007/s10450-023-00407-w
The paper reviews the adsorption methods used for decontaminating liquid radioactive waste (LRW) and radioactive-contaminated natural water of different origins from radionuclides. The primary attention is paid to the sorption of long-lived cesium and strontium radionuclides, which, besides the high radiotoxicity, in most cases define the overall activity of radioactive waste. A standard technique was developed for evaluating the efficiency of various sorption materials in relation to cesium and strontium radionuclides by determining the distribution coefficient (Kd) values of tracer 137Cs and 90Sr radionuclides in solutions of sodium and calcium salts, the essential bulk components of LRW, and natural water. The results showed that natural aluminosilicate sorbents, zeolites, zirconium phosphate, and ferrocyanide sorbents could effectively remove 137Cs from low-salt solutions. The sorbent based on manganese (III, IV) oxyhydrate exhibited the highest selectivity to strontium. A correlation between the crystalline and porous structure of the sorbents and the selectivity to cesium and strontium radionuclides was shown. The results obtained provide an adequate choice of the most effective sorbents for the decontamination of radioactively contaminated natural water and technogenic liquid waste from cesium and strontium radionuclides.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 ENERGY & FUELS 能源与燃料2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
22.50 158 Science Citation Index Science Citation Index Expanded Not
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